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Compound of Interest

Phenyl 2-
Compound Name:
(phenylthio)phenylcarbamate

Cat. No. B116602

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide addresses the current scientific understanding of Phenyl 2-
(phenylthio)phenylcarbamate. Despite its crucial role as a synthetic intermediate in the
pharmaceutical industry, publicly available research on its direct therapeutic applications is
nascent. This document summarizes the available chemical and synthetic information and
explores the potential, yet currently unsubstantiated, avenues for therapeutic targeting based
on limited preliminary data from non-peer-reviewed sources.

Core Identity and Known Role

Phenyl 2-(phenylthio)phenylcarbamate (CAS No. 111974-73-3) is a well-characterized
organic compound with the molecular formula C19H1sNO2S.[1] Its primary and extensively
documented application is as a key intermediate in the multi-step synthesis of Quetiapine, an
atypical antipsychotic medication used in the treatment of schizophrenia and bipolar disorder.

[1]

Table 1: Physicochemical Properties of Phenyl 2-(phenylthio)phenylcarbamate

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b116602?utm_src=pdf-interest
https://www.benchchem.com/product/b116602?utm_src=pdf-body
https://www.benchchem.com/product/b116602?utm_src=pdf-body
https://www.benchchem.com/product/b116602?utm_src=pdf-body
https://www.evitachem.com/product/evt-340817
https://www.evitachem.com/product/evt-340817
https://www.benchchem.com/product/b116602?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b116602?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Property Value

CAS Number 111974-73-3

Molecular Formula C19H15NO2S

Molecular Weight 321.39 g/mol

Appearance White to Off-White Solid

Melting Point 91-92°C

Boiling Point (Predicted) 438.0 £ 37.0 °C

Density (Predicted) 1.28 + 0.1 g/cm3

Solubility Chloroform (Slightly), Methanol (Slightly)

Synthesis of Phenyl 2-(phenylthio)phenylcarbamate

The synthesis of Phenyl 2-(phenylthio)phenylcarbamate is a critical step in the
manufacturing of Quetiapine. The most common synthetic route involves the reaction of 2-
(phenylthio)aniline with phenyl chloroformate.

Experimental Protocol: Synthesis of Phenyl 2-
(phenylthio)phenylcarbamate

Materials:

2-(phenylthio)aniline

Phenyl chloroformate

Toluene

Sodium hydroxide (NaOH)

Sodium carbonate (Na2CO3)

Water
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Procedure:
e Dissolve 2-(phenylthio)aniline in toluene and cool the solution to approximately 5°C.

e Slowly add a solution of phenyl chloroformate in toluene to the stirred 2-(phenylthio)aniline
solution over a period of one hour.

» Following the initial addition, commence a simultaneous addition of a second portion of
phenyl chloroformate in toluene and an aqueous solution of sodium hydroxide and sodium
carbonate.

» Maintain the reaction temperature and stirring for a specified duration to ensure complete
reaction.

o Upon completion, the product can be isolated and purified using standard organic chemistry
techniques such as extraction, washing, and recrystallization.

Caption: A potential workflow for investigating therapeutic targets.

Conclusion and Future Directions

In conclusion, Phenyl 2-(phenylthio)phenylcarbamate is a compound of significant interest
within the realm of pharmaceutical synthesis. However, its potential as a therapeutic agent in its
own right remains an open question. The information landscape is currently dominated by its
role as an intermediate, with only tantalizing, unconfirmed hints of biological activity.

For researchers and drug development professionals, this represents a greenfield opportunity.
The logical next steps would be to:

e Conduct comprehensive in vitro screening of Phenyl 2-(phenylthio)phenylcarbamate
against a panel of disease-relevant targets, including epigenetic enzymes like LSD1.

o Evaluate its cytotoxic and antiproliferative effects on various cancer cell lines.

« If any significant activity is confirmed, initiate medicinal chemistry efforts to explore the
structure-activity relationship and optimize for potency and selectivity.

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b116602?utm_src=pdf-body
https://www.benchchem.com/product/b116602?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b116602?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Until such primary research is conducted and published, any discussion of the therapeutic
targets of Phenyl 2-(phenylthio)phenylcarbamate must be considered speculative.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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